Cas no 946383-16-0 (6-methyl-2-4-(2-methylbenzoyl)piperazin-1-yl-N-(4-methylphenyl)pyrimidin-4-amine)

6-Methyl-2-[4-(2-methylbenzoyl)piperazin-1-yl]-N-(4-methylphenyl)pyrimidin-4-amine is a synthetic organic compound featuring a pyrimidine core substituted with a piperazine moiety and aromatic groups. Its structural complexity enables potential applications in medicinal chemistry, particularly as a scaffold for kinase inhibitors or receptor modulators. The presence of the 2-methylbenzoyl group and the 4-methylphenylamine substituent enhances its binding affinity and selectivity toward biological targets. The compound’s well-defined heterocyclic framework offers versatility for further derivatization, making it valuable in drug discovery and pharmacological research. Its stability and synthetic accessibility further contribute to its utility in exploratory studies.

6-methyl-2-4-(2-methylbenzoyl)piperazin-1-yl-N-(4-methylphenyl)pyrimidin-4-amine structure

946383-16-0 structure

Product Name:6-methyl-2-4-(2-methylbenzoyl)piperazin-1-yl-N-(4-methylphenyl)pyrimidin-4-amine

CAS No:946383-16-0

MF:C₂₄H₂₇N₅O

MW:401.504084825516

CID:6602445

PubChem ID:27505715

Update Time:2025-11-01

6-methyl-2-4-(2-methylbenzoyl)piperazin-1-yl-N-(4-methylphenyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

- 6-methyl-2-4-(2-methylbenzoyl)piperazin-1-yl-N-(4-methylphenyl)pyrimidin-4-amine
- 946383-16-0
- (4-(4-methyl-6-(p-tolylamino)pyrimidin-2-yl)piperazin-1-yl)(o-tolyl)methanone
- F2075-0208
- AKOS005010863
- CCG-323808
- [4-[4-methyl-6-(4-methylanilino)pyrimidin-2-yl]piperazin-1-yl]-(2-methylphenyl)methanone
- 6-methyl-2-[4-(2-methylbenzoyl)piperazin-1-yl]-N-(4-methylphenyl)pyrimidin-4-amine
- Inchi： 1S/C24H27N5O/c1-17-8-10-20(11-9-17)26-22-16-19(3)25-24(27-22)29-14-12-28(13-15-29)23(30)21-7-5-4-6-18(21)2/h4-11,16H,12-15H2,1-3H3,(H,25,26,27)
- InChI Key： DMAPIDLVZXRZPT-UHFFFAOYSA-N
- SMILES： C(N1CCN(C2=NC(NC3=CC=C(C)C=C3)=CC(C)=N2)CC1)(C1=CC=CC=C1C)=O

Computed Properties

Exact Mass: 401.22156050g/mol
Monoisotopic Mass: 401.22156050g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 30
Rotatable Bond Count: 4
Complexity: 556
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 61.4Å²

6-methyl-2-4-(2-methylbenzoyl)piperazin-1-yl-N-(4-methylphenyl)pyrimidin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2075-0208-2μmol	6-methyl-2-[4-(2-methylbenzoyl)piperazin-1-yl]-N-(4-methylphenyl)pyrimidin-4-amine	946383-16-0	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2075-0208-1mg	6-methyl-2-[4-(2-methylbenzoyl)piperazin-1-yl]-N-(4-methylphenyl)pyrimidin-4-amine	946383-16-0	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2075-0208-2mg	6-methyl-2-[4-(2-methylbenzoyl)piperazin-1-yl]-N-(4-methylphenyl)pyrimidin-4-amine	946383-16-0	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2075-0208-3mg	6-methyl-2-[4-(2-methylbenzoyl)piperazin-1-yl]-N-(4-methylphenyl)pyrimidin-4-amine	946383-16-0	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2075-0208-4mg	6-methyl-2-[4-(2-methylbenzoyl)piperazin-1-yl]-N-(4-methylphenyl)pyrimidin-4-amine	946383-16-0	90%+	4mg	$66.0	2023-05-16

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-methyl-2-4-(2-methylbenzoyl)piperazin-1-yl-N-(4-methylphenyl)pyrimidin-4-amine

Comprehensive Overview of 6-methyl-2-4-(2-methylbenzoyl)piperazin-1-yl-N-(4-methylphenyl)pyrimidin-4-amine (CAS No. 946383-16-0)

The compound 6-methyl-2-4-(2-methylbenzoyl)piperazin-1-yl-N-(4-methylphenyl)pyrimidin-4-amine (CAS No. 946383-16-0) is a pyrimidine derivative with significant potential in pharmaceutical research and development. Its unique structure, featuring a piperazine core and a methylphenyl substituent, makes it a subject of interest for scientists exploring novel therapeutic agents. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

In recent years, the demand for small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in cancer and autoimmune disease research. 6-methyl-2-4-(2-methylbenzoyl)piperazin-1-yl-N-(4-methylphenyl)pyrimidin-4-amine aligns with this trend due to its potential as a protein kinase modulator. Researchers are particularly intrigued by its ability to interact with specific enzymatic pathways, which could lead to breakthroughs in targeted therapies.

The synthesis of 6-methyl-2-4-(2-methylbenzoyl)piperazin-1-yl-N-(4-methylphenyl)pyrimidin-4-amine involves multi-step organic reactions, including amide coupling and nucleophilic substitution. Its CAS No. 946383-16-0 serves as a unique identifier in chemical databases, facilitating streamlined research and collaboration. The compound's molecular weight and solubility profile are critical parameters for formulation scientists, especially in drug delivery systems.

One of the most searched questions in the context of pyrimidine derivatives is their role in drug discovery. This compound's piperazine moiety enhances its bioavailability, a key factor in optimizing pharmacokinetics. Additionally, its methylphenyl group contributes to lipophilicity, which is essential for membrane permeability—a hot topic in blood-brain barrier research.

Environmental and green chemistry considerations are also shaping the discourse around such compounds. Researchers are exploring sustainable synthesis routes for 6-methyl-2-4-(2-methylbenzoyl)piperazin-1-yl-N-(4-methylphenyl)pyrimidin-4-amine, minimizing waste and energy consumption. This aligns with the growing emphasis on eco-friendly pharmaceutical production, a frequently searched topic in academic and industrial circles.

In conclusion, 6-methyl-2-4-(2-methylbenzoyl)piperazin-1-yl-N-(4-methylphenyl)pyrimidin-4-amine (CAS No. 946383-16-0) represents a promising candidate for further investigation. Its structural features and potential applications in precision medicine and biochemical research make it a compound worth watching in the coming years. As the scientific community continues to prioritize molecular-targeted therapies, this pyrimidine derivative may play a pivotal role in addressing unmet medical needs.